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Compound of Interest

Compound Name: 1H-tetrazol-5-ylurea

Cat. No.: B8739596 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative overview of the high-energy material 1H-tetrazol-5-ylurea against the well-

established benchmarks, RDX and HMX. Due to a lack of publicly available experimental data

for 1H-tetrazol-5-ylurea's energetic properties, this guide presents a combination of

experimental data for RDX and HMX and the known physical properties of 1H-tetrazol-5-
ylurea. The methodologies for key performance indicator testing are also detailed to provide a

framework for future experimental evaluation.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the key performance metrics for 1H-tetrazol-5-ylurea, RDX,

and HMX. It is important to note that the energetic properties for 1H-tetrazol-5-ylurea are not

available in the reviewed literature and await experimental determination.
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Property
1H-Tetrazol-5-
ylurea

RDX
(Cyclotrimethylenet
rinitramine)

HMX (Octahydro-
1,3,5,7-tetranitro-
1,3,5,7-tetrazocine)

Chemical Formula C₂H₄N₆O (CH₂N₂O₂)₃ C₄H₈N₈O₈

Density (g/cm³) 2.35[1] 1.80[2] 1.91[3][4]

Detonation Velocity

(m/s)
Not Available 8750[2] 9100[5]

Detonation Pressure

(GPa)
Not Available ~34[6] 39.0 - 41.5[3][4]

Impact Sensitivity (J) Not Available 7.4 - 23[7] 7 - 54[8]

Friction Sensitivity (N) Not Available 120[9] 120 - 240[8]

Thermal

Decomposition (°C)
Not Available

Starts at ~170, melts

at 204[2]
Onset at 277.9

Experimental Protocols
The determination of the energetic properties of high-energy materials involves a series of

standardized experimental tests. Below are the methodologies for the key parameters

presented in the comparison table.

Detonation Velocity and Pressure
Detonation velocity, the speed at which a detonation wave propagates through an explosive, is

a primary performance characteristic. Several methods are employed for its measurement:

Rate Stick Test: A common method involves filling a cylinder of a specific diameter with the

explosive material. Probes, such as pressure pin gauges, are placed at known distances

along the cylinder to record the arrival time of the detonation wave. The velocity is then

calculated from the distance and time data.

Optical Techniques: High-speed cameras can be used to capture the shock wave generated

by the detonation. By analyzing the images and the known framing rate of the camera, the

velocity of the shock wave, and consequently the detonation velocity, can be determined.
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Detonation pressure, the pressure at the detonation front, is often calculated from the

detonation velocity and the initial density of the explosive using the Chapman-Jouguet theory.

[5]

Sensitivity to Mechanical Stimuli
The sensitivity of an explosive to initiation by external stimuli such as impact and friction is a

critical safety parameter.

Impact Sensitivity: The BAM (Bundesanstalt für Materialforschung und -prüfung) drop

hammer test is a standard method. In this test, a sample of the explosive is subjected to the

impact of a falling weight from varying heights. The impact energy at which a 50% probability

of initiation occurs is determined.

Friction Sensitivity: The BAM friction apparatus is used to determine the sensitivity of an

explosive to friction. The material is placed on a porcelain plate and subjected to a moving,

weighted porcelain pin. The load at which initiation occurs is recorded.

Thermal Stability
The thermal stability of an energetic material is its ability to withstand high temperatures without

decomposing.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These

techniques are used to determine the decomposition temperature of a material. A small

sample is heated at a controlled rate, and changes in heat flow (DSC) and mass (TGA) are

monitored. The onset temperature of decomposition is a key indicator of thermal stability.

Synthesis of 1H-Tetrazol-5-ylurea
While a specific, detailed experimental protocol for the synthesis of 1H-tetrazol-5-ylurea was

not found in the reviewed literature, a general and common method for the synthesis of 5-

substituted-1H-tetrazoles involves the [3+2] cycloaddition of a nitrile with an azide. For 1H-
tetrazol-5-ylurea, a potential synthetic route could involve the reaction of cyanoguanidine with

sodium azide.

Logical Framework and Experimental Workflow
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The following diagrams illustrate the logical comparison between the materials and a typical

experimental workflow for characterizing a new energetic material.

High-Energy Materials

Performance Metrics

1H-Tetrazol-5-ylurea

Density

2.35 g/cm³

Detonation_Velocity

Data Needed

Detonation_Pressure

Data Needed

Impact_Sensitivity

Data Needed

Friction_Sensitivity

Data Needed

Thermal_Stability

Data Needed

RDX

1.80 g/cm³

8750 m/s

~34 GPa

7.4-23 J

120 N

~170 °C

HMX

1.91 g/cm³

9100 m/s

39.0-41.5 GPa

7-54 J

120-240 N

277.9 °C
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Click to download full resolution via product page

Figure 1: Logical comparison of energetic materials, highlighting the data gap for 1H-tetrazol-
5-ylurea.
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Figure 2: A generalized experimental workflow for the characterization of a novel energetic

material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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